Cas no 1036388-96-1 (7-amino-1(2H)-Phthalazinone)

• Product Name: 7-amino-1(2H)-Phthalazinone
• CAS No: 1036388-96-1
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 1097068
• PubChem ID: 59191780
• Update Time: 2025-04-20

7-amino-1(2H)-Phthalazinone Chemical and Physical Properties

Names and Identifiers

• 7-amino-1(2H)-Phthalazinone
• 7-amino-2H-phthalazin-1-one
• SCHEMBL4702841
• 7-aminophthalazin-1(2H)-one
• EN300-6489733
• 7-amino-1,2-dihydrophthalazin-1-one
• 1036388-96-1
• Z1509469501

• Inchi： 1S/C8H7N3O/c9-6-2-1-5-4-10-11-8(12)7(5)3-6/h1-4H,9H2,(H,11,12)
• InChI Key： JFOKAVANPDEBKA-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C=NN1)N

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines